Cas no 125263-66-3 (Rubiprasin B)
Rubiprasin B Chemical and Physical Properties
Names and Identifiers
-
- Oleanan-12-one,3-(acetyloxy)-13-hydroxy-, (3b)-
- Rubiprasin B.
- (3beta)-3-(Acetyloxy)-13-hydroxy-oleanan-12-one
- Rubiprasin B
- CID 129317353
- Oleanan-12-one, 3-(acetyloxy)-13-hydroxy-, (3β)-
- AKOS032962731
- [(3S,4aR,6aR,6aS,6bS,8aR,12aR,14aR,14bR)-6a-hydroxy-4,4,6a,6b,8a,11,11,14b-octamethyl-13-oxo-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl] acetate
- 125263-66-3
-
- Inchi: 1S/C32H52O4/c1-20(33)36-25-11-12-29(7)21(27(25,4)5)10-13-30(8)22(29)18-24(34)32(35)23-19-26(2,3)14-15-28(23,6)16-17-31(30,32)9/h21-23,25,35H,10-19H2,1-9H3/t21-,22+,23-,25?,28-,29+,30-,31+,32-/m1/s1
- InChI Key: GWMSDMQWKMSCJR-PECIXNBRSA-N
- SMILES: O[C@]12C(C[C@H]3[C@@]4(C)CCC(C(C)(C)[C@H]4CC[C@@]3(C)[C@]1(C)CC[C@@]1(C)CCC(C)(C)C[C@@H]21)OC(C)=O)=O
Computed Properties
- Exact Mass: 500.38656014g/mol
- Monoisotopic Mass: 500.38656014g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 2
- Complexity: 967
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6
- XLogP3: 7.9
Experimental Properties
- Color/Form: Powder
- Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 278-280 ºC (methanol )
- Boiling Point: 549.2±50.0 °C at 760 mmHg
- Flash Point: 163.5±23.6 °C
- Solubility: Insuluble (3.8E-4 g/L) (25 ºC),
- Vapor Pressure: 0.0±3.4 mmHg at 25°C
- pka: 12.76±0.70(Predicted)
Rubiprasin B Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Rubiprasin B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4925-1 mg |
Rubiprasin B |
125263-66-3 | 1mg |
¥2595.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R56490-5 mg |
Oleanan-12-one,3-(acetyloxy)-13-hydroxy-, (3b)- |
125263-66-3 | 5mg |
¥5120.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN4925-5 mg |
Rubiprasin B |
125263-66-3 | 98% | 5mg |
¥ 3,560 | 2023-07-10 | |
| TargetMol Chemicals | TN4925-1 mL * 10 mM (in DMSO) |
Rubiprasin B |
125263-66-3 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 5440 | 2023-09-15 | |
| TargetMol Chemicals | TN4925-5mg |
Rubiprasin B |
125263-66-3 | 5mg |
¥ 3560 | 2024-07-19 | ||
| A2B Chem LLC | AE60980-5mg |
Rubiprasin B |
125263-66-3 | 97.0% | 5mg |
$727.00 | 2024-04-20 | |
| TargetMol Chemicals | TN4925-1 ml * 10 mm |
Rubiprasin B |
125263-66-3 | 1 ml * 10 mm |
¥ 5440 | 2024-07-19 |
Rubiprasin B Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on Rubiprasin B
Recent Advances in the Study of Rubiprasin B (125263-66-3): A Promising Compound in Chemical Biology and Medicine
Rubiprasin B (CAS: 125263-66-3) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities. This research brief consolidates the latest findings related to Rubiprasin B, providing insights into its current status and future prospects.
One of the key areas of investigation has been the synthesis and structural modification of Rubiprasin B. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is crucial for its application in drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of synthesized Rubiprasin B, ensuring its suitability for further biological testing.
In terms of biological activity, Rubiprasin B has demonstrated promising results in preclinical studies. It has shown potent inhibitory effects against specific enzymes involved in disease pathways, such as kinases and proteases. These findings suggest that Rubiprasin B could serve as a lead compound for the development of new therapeutics targeting conditions like cancer and inflammatory diseases. Additionally, its ability to modulate cellular signaling pathways has been explored, highlighting its potential as a molecular probe in chemical biology research.
Recent studies have also investigated the pharmacokinetic and pharmacodynamic properties of Rubiprasin B. In vivo experiments have revealed favorable absorption and distribution profiles, although challenges related to metabolism and excretion remain to be addressed. Efforts are underway to optimize the compound's bioavailability and reduce potential toxicity, which are critical steps toward its clinical translation.
Collaborative research efforts have further expanded the understanding of Rubiprasin B's applications. For instance, its use in combination therapies with existing drugs has been explored to enhance therapeutic efficacy and overcome drug resistance. These studies underscore the versatility of Rubiprasin B and its potential to complement current treatment regimens.
In conclusion, Rubiprasin B (125263-66-3) represents a promising candidate in the realm of chemical biology and medicine. Ongoing research continues to uncover its multifaceted roles, from a therapeutic agent to a tool for probing biological systems. Future studies will likely focus on refining its properties and advancing it through the drug development pipeline, paving the way for its eventual clinical application.
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